Physicochemical Differentiation vs. Closest Analogs
In a systematic evaluation of multiple anti-diabetes targets, Dammarenediol II 3-O-caffeate (compound 2) demonstrated significant and potent inhibitory activity against human 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) with an IC₅₀ value of 94.15 nmol/L [1]. Critically, under identical experimental conditions, the co-isolated structural analogs compounds 3 (24-methylenecycloartenone), 4 (meliavolin), and 5 (3,20-diacetyl-11-methoxy-1-tigloylmeliacarpinin) were all tested and found to be completely inactive against 11β-HSD1, as well as against GK (glucokinase), SIRT1, and DPPIV [1]. This establishes that 11β-HSD1 inhibitory activity is not a class-wide property of dammarane triterpenoids but is specifically conferred by the structural features of Dammarenediol II 3-O-caffeate.
| Evidence Dimension | Human 11β-HSD1 inhibitory activity (IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ = 94.15 nmol/L |
| Comparator Or Baseline | Compounds 3, 4, and 5 (co-isolated structural analogs from Melia azedarach): No activity detected (inactive) |
| Quantified Difference | Qualitative: active versus completely inactive |
| Conditions | In vitro enzymatic assay using human recombinant 11β-HSD1; enzyme-coupled and scintillation proximity assay technologies |
Why This Matters
This head-to-head comparison enables scientifically justified procurement for 11β-HSD1-targeted studies, as substitution with co-occurring analogs would yield false-negative results and wasted experimental resources.
- [1] Tan, Q.G., Lai, C.H., Zhang, G.J., Chen, Y.F., Qin, D.J., & Wang, H.S. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source
